Cas no 114969-77-6 (2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI))

2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI) structure
114969-77-6 structure
Product Name:2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI)
CAS No:114969-77-6
MF:C7H7N3
MW:133.150580644608
MDL:MFCD18816661
CID:130559
PubChem ID:13860974
Update Time:2025-09-22

2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI)
    • 4,5-dimethylpyrimidine-2-carbonitrile
    • DTXSID40551364
    • 114969-77-6
    • 2-cyano-methyl-4-methylpyrimidine
    • SCHEMBL14983669
    • MDL: MFCD18816661
    • Inchi: 1S/C7H7N3/c1-5-4-9-7(3-8)10-6(5)2/h4H,1-2H3
    • InChI Key: HGZFCEVEXMOUOB-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=NC=C(C)C=1C

Computed Properties

  • Exact Mass: 133.06411
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57

2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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114969-77-6 95%
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Matrix Scientific
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